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CAS No.: 79055-58-6
Cat. No.: B3371766
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Executive Summary

2-lodo-3-methylpyridin-4-amine is a polysubstituted pyridine derivative often utilized as a
high-value intermediate in medicinal chemistry, particularly for developing kinase inhibitors and
neurological agents.

Predicted pKa (Conjugate Acid):6.2 + 0.3[1]

» Basicity Classification: Weak Base (significantly less basic than 4-aminopyridine, but more
basic than pyridine).

+ Dominant Species at pH 7.4: Neutral (Unprotonated).[1] ~94% neutral / ~6% protonated.

+ Key Feature: The 2-iodo substituent drastically lowers the basicity of the pyridine nitrogen via
inductive withdrawal, while the 3-methyl group provides a minor compensatory increase in
electron density and lipophilicity.

Structural Analysis & Theoretical Basicity
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To understand the pKa of this molecule, we must deconstruct the electronic contributions of
each substituent relative to the core pyridine scaffold.

The Core Scaffold: 4-Aminopyridine

The parent molecule, 4-aminopyridine (4-AP), has a pKa of 9.17. It is highly basic compared to
pyridine (pKa 5.[1]23) because the 4-amino group acts as a powerful electron donor (+M
effect).[1] The lone pair on the exocyclic amine donates electron density into the ring,
stabilizing the protonated pyridinium nitrogen.

Substituent Effects (Hammett Analysis)

The target molecule modifies the 4-AP core with two ortho-substituents relative to the nitrogen

and amine.
Substituent Position Electronic Effect Impact on pKa
] Strong Resonance

4-Amino (-NH2) Parato N +3.94 (Base Boost)
Donor (+M)
Inductive Withdrawal

2-lodo (- Orthoto N o -3.41 (Base Drop)
Weak Inductive Donor )

3-Methyl (-CHs) Meta to N +0.45 (Fine Tune)

(+1)

e The 2-lodo Effect: Halogens at the 2-position are strong basicity depressants. While lodine is
less electronegative than Chlorine or Bromine, its proximity to the ring nitrogen creates a
strong inductive "pull" that destabilizes the positive charge on the protonated nitrogen.

o Reference Point: 2-lodopyridine (pKa 1.[2][3]82) vs. Pyridine (pKa 5.[1]23)

» The 3-Methyl Effect: Alkyl groups are electron-releasing. A methyl group typically raises
pyridine pKa by ~0.5 units.

o Reference Point: 3-Picoline (pKa 5.68) vs. Pyridine (pKa 5.[1]23)
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1]

Calculated pKa Derivation
Using the principle of additivity:
[1]

Note: Steric crowding between the 2-lodo and 3-Methyl groups (vicinal substitution) may
slightly distort the ring planarity or hinder solvation, potentially lowering the experimental pKa
further to the 5.8-6.0 range.

Visualization of Electronic Effects[1][4]

The following diagram illustrates the competing electronic forces determining the basicity of the

molecule.
Pyridine Core 4-Amino Group (+M) 2-lodo Group (-1) 3-Methyl Group (+)
(pKa 5.23) Strong Electron Donation Inductive Withdrawal Weak Electron Donation

Scaffold \+3.94 pKa units /-3.41 pKa units +0.45 pKa units

2-lodo-3-methylpyridin-4-amine

(Net pKa ~6.2)

Click to download full resolution via product page

Caption: Additive substituent effects on the pyridine core. Green arrows indicate basicity
enhancement; red indicates reduction.

Experimental Determination Protocols

For researchers synthesizing this compound, experimentally verifying the pKa is crucial for
optimizing extraction and salt formation.

Method A: Potentiometric Titration (Gold Standard)
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Since the predicted pKa (~6.[1]2) lies well within the range of standard glass electrodes (pH 2—
12), potentiometry is the most accurate method.[1]

e Preparation: Dissolve 5-10 mg of pure 2-lodo-3-methylpyridin-4-amine in 20 mL of 0.1 M
KCI (ionic strength adjuster). If solubility is low, use a mixed solvent system (e.g.,
Methanol/Water 30:70) and apply the Yasuda-Shedlovsky extrapolation to find aqueous pKa.

 Titrant: Carbonate-free 0.1 M HCI (standardized).
e Procedure:
o Acidify the solution to pH ~2.5 with HCI.
o Back-titrate with 0.1 M KOH (standardized) under inert gas (

or Ar) to prevent
absorption.[1]

o Record pH vs. Volume added.

e Analysis: The inflection point at 0.5 equivalents represents the pKa.

Method B: UV-Vis Spectrophotometric Titration

Useful if the compound is sparingly soluble in water.

e Principle: The UV spectrum of the neutral pyridine differs from the protonated pyridinium
cation.

o Workflow:
o Prepare a stock solution in a buffer series ranging from pH 3.0 to pH 9.0.
o Measure

absorbance.[1] The 4-amino group typically exhibits a bathochromic shift (red shift) upon
protonation of the ring nitrogen.[1]

o Plot Absorbance vs. pH. The sigmoidal curve inflection is the pKa.
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Implications for Drug Development[5][6][7]
Solubility & Permeability

e Stomach (pH 1.5): The molecule will be 100% protonated (cationic).[1] Solubility will be
maximal.

« Intestine/Blood (pH 7.4): Since pH > pKa (7.4 > 6.2), the molecule exists primarily in its
neutral form.[1]

o Permeability: High. The neutral species passively diffuses through lipid membranes,
making this scaffold orally bioavailable.

o Solubility Risk: Potential precipitation in the intestine if the dose is high, as the ionized
species converts to the less soluble neutral form.

Synthetic Utility (Suzuki/Sonogashira Coupling)

The 2-iodo position is chemically distinct from the pKa profile. While it lowers basicity, it is a
"soft" handle for palladium-catalyzed cross-coupling.

o Reactivity Order: The 2-iodo position is highly reactive toward oxidative addition by Pd(0),
significantly more so than 2-bromo or 2-chloro analogs.

o Protection: The 4-amino group may require protection (e.g., Boc) during coupling to prevent
catalyst poisoning, although the reduced basicity (pKa 6.2 vs 9.[1]2) makes the free amine
less likely to bind Pd tightly than in 4-AP.

Suzuki Coupling 2-Aryl Derivative
(R-B(OH)2, Pd(0)) (Kinase Inhibitor Core)
Sonogashira Coupling i o
(R-C=CH, Cul, Pd(O)H Alkyny! De“"a“"ej

Click to download full resolution via product page

Selective C2
Functionalization

2-lodo-3-methyl
pyridin-4-amine

Caption: Synthetic divergence utilizing the C2-lodo handle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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profiling-2-iodo-3-methylpyridin-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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